Cas no 104418-02-2 (1-Pentyne, 1,5-dibromo-)

• Product Name: 1-Pentyne, 1,5-dibromo-
• CAS No: 104418-02-2
• MF: C₅H₆Br₂
• MW: 225.909140110016
• CID: 3568616
• PubChem ID: 137521535
• Update Time: 2025-04-22

1-Pentyne, 1,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 1,5-dibromo-
• 1,5-dibromopent-1-yne
• EN300-39676219
• 104418-02-2

• Inchi： 1S/C5H6Br2/c6-4-2-1-3-5-7/h1-2,4H2
• InChI Key： CXDCDGUOGSARMT-UHFFFAOYSA-N
• SMILES： BrCCCC#CBr

Computed Properties

• Exact Mass: 225.88158Da
• Monoisotopic Mass: 223.88363Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų